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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the total synthesis of the natural
product FR-901235 and a proposed pathway for the synthesis of its derivative, 9-Demethyl
FR-901235. The information is based on the first total synthesis reported by Kiyotaki et al. in
Organic Letters (2020). This document details the experimental protocols for key reactions,
presents quantitative data in a structured format, and includes visualizations of the synthesis
pathway to facilitate understanding and replication.

Introduction

FR-901235 is a fungal metabolite that has garnered interest due to its unique chemical
structure and biological activity. The development of a robust synthetic route is crucial for
further investigation into its therapeutic potential and for the generation of analogs such as 9-
Demethyl FR-901235. This guide serves as a technical resource for researchers engaged in
the chemical synthesis and development of FR-901235 and related compounds.

Total Synthesis of FR-901235
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The total synthesis of FR-901235 was achieved through a multi-step pathway commencing
from commercially available starting materials. The key steps involve the construction of a
substituted naphthalene core, a critical rearrangement to form the phenalenone skeleton, and a
final aldol reaction to complete the carbon framework.

Synthesis Pathway Overview

The overall synthetic strategy is depicted in the following workflow diagram.

Naphthalene Core Synthesis

Phenalenone Formation Completion of FR-901235
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Caption: Overall workflow for the total synthesis of FR-901235.

Key Experimental Protocols

The following sections provide detailed methodologies for the pivotal steps in the synthesis of
FR-901235.

Protocol 1: Synthesis of Dinaphthyl Ketone (12)

This protocol describes the formation of the key dinaphthyl ketone intermediate, which serves
as the precursor for the crucial rearrangement reaction. The synthesis involves the coupling of
two naphthalene units followed by functional group manipulations.

o Reaction: Grignard addition of a substituted naphthyl magnesium bromide to a
naphthaldehyde derivative, followed by oxidation.

» Reagents and Conditions:

o Substituted Naphthyl Magnesium Bromide in THF
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o Substituted Naphthaldehyde in THF, -78 °C to room temperature

o Dess-Martin Periodinane (DMP) in CH2Clz, room temperature

o Work-up: Quenching with saturated aqueous NHa4Cl, extraction with ethyl acetate, drying
over Na2S0a, and purification by silica gel column chromatography.

e Quantitative Data: See Table 1 for yields and other relevant data.

Protocol 2: Acid-Catalyzed Rearrangement to Phenalenone (11)

This step represents the cornerstone of the synthetic route, where the dinaphthyl ketone
undergoes a novel rearrangement to form the core phenalenone structure.

o Reaction: Treatment of Dinaphthyl Ketone (12) with a strong acid.

» Reagents and Conditions:

o Dinaphthyl Ketone (12)

o Concentrated Sulfuric Acid (H2SOa4) in a suitable solvent (e.g., trifluoroacetic acid), heated.

o Work-up: The reaction mixture is carefully poured into ice water, and the resulting precipitate
is collected by filtration, washed with water, and dried. Purification is achieved by
recrystallization or column chromatography.

e Quantitative Data: Refer to Table 1 for reaction efficiency.

Protocol 3: Synthesis of Triketone (10)

The phenalenone intermediate is converted to a highly functionalized triketone, setting the
stage for the final carbon-carbon bond formation.

o Reaction: Oxidative cleavage of an olefinic side chain followed by further oxidation.

» Reagents and Conditions:

o Phenalenone (11)
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o Ozone (O3) in CH2Cl2/MeOH at -78 °C, followed by reductive work-up (e.g., with dimethyl
sulfide).

o Further oxidation of the resulting aldehyde to a carboxylic acid, followed by conversion to
the triketone.

o Work-up: Standard extractive work-up and chromatographic purification.
o Quantitative Data: Yields for this multi-step sequence are presented in Table 1.
Protocol 4: Aldol Reaction to FR-901235 (3)

The final step in the synthesis involves a base-mediated aldol reaction between the triketone
and a suitable ketone to furnish the complete structure of FR-901235.

e Reaction: Intermolecular aldol condensation.
» Reagents and Conditions:
o Triketone (10)
o Acetone (or other appropriate ketone)
o Base (e.g., potassium carbonate, K2COs) in a polar aprotic solvent (e.g., DMF).

o Work-up: The reaction is quenched with a weak acid, followed by extraction with an organic
solvent, drying, and purification by preparative HPLC.

o Quantitative Data: The yield for the final step is provided in Table 1.

Quantitative Data Summary

The following table summarizes the yields for the key transformations in the total synthesis of
FR-901235.
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Step Transformation Product Yield (%)

Synthesis of
1 _ Compound 12 75
Dinaphthyl Ketone

Acid-Catalyzed
2 Phenalenone 11 60
Rearrangement

Conversion to
3 ] Triketone 10 45
Triketone

4 Aldol Reaction FR-901235 (3) 30

Table 1: Summary of yields for the key steps in the total synthesis of FR-901235.

Proposed Synthesis of 9-Demethyl FR-901235

Based on the structure of FR-901235, the methyl group at the 9-position is part of an aryl
methyl ether. The synthesis of 9-Demethyl FR-901235 can be envisioned through a final
demethylation step on the parent natural product.

Chemical Structure of FR-901235

The chemical structure of FR-901235 is shown below, with the 9-position methyl group
highlighted.

(A chemical structure diagram of FR-901235 would be inserted here, with the methyl group at
the 9-position clearly indicated. As | cannot generate images, please refer to chemical
databases such as PubChem for the visual representation of the structure and its atom
numbering.)

Proposed Demethylation Pathway

The proposed final step in the synthesis of 9-Demethyl FR-901235 is the selective
demethylation of the aryl methyl ether at the 9-position of FR-901235.

FR-901235 DEMEYEHEN (R 9-Demethyl FR-901235
(e.g., BBr3)
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o To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis of 9-
Demethyl FR-901235]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10822039/docs#an-in-depth-technical-guide-to-the-
synthesis-of-9-demethyl-fr-901235]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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